![molecular formula C16H14ClFN6O2 B2470464 7-(2-chloro-6-fluorobenzyl)-3,9-dimethyl-1,4-dihydro[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione CAS No. 919008-24-5](/img/no-structure.png)
7-(2-chloro-6-fluorobenzyl)-3,9-dimethyl-1,4-dihydro[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione
Overview
Description
The compound “7-(2-chloro-6-fluorobenzyl)-3,9-dimethyl-1,4-dihydro[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione” is a complex organic molecule. It is related to the class of purines, which are key components of biological molecules such as DNA and RNA .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, heating of 7, 8-diamino-1, 3-dimethylxanthine, which was obtained by the reaction of 8-aminotheophylline with hydroxylamine-Ο-sulfonic acid, with hydrochloric acid gave a related compound . This product was identical with the compound obtained by the reaction of 2 with alloxan followed by methylation .properties
CAS RN |
919008-24-5 |
|---|---|
Product Name |
7-(2-chloro-6-fluorobenzyl)-3,9-dimethyl-1,4-dihydro[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione |
Molecular Formula |
C16H14ClFN6O2 |
Molecular Weight |
376.78 |
IUPAC Name |
7-[(2-chloro-6-fluorophenyl)methyl]-3,9-dimethyl-1,4-dihydropurino[8,7-c][1,2,4]triazine-6,8-dione |
InChI |
InChI=1S/C16H14ClFN6O2/c1-8-6-23-12-13(19-15(23)21-20-8)22(2)16(26)24(14(12)25)7-9-10(17)4-3-5-11(9)18/h3-5H,6-7H2,1-2H3,(H,19,21) |
InChI Key |
HRTTYVVKRYWEDA-UHFFFAOYSA-N |
SMILES |
CC1=NNC2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CC4=C(C=CC=C4Cl)F |
solubility |
not available |
Origin of Product |
United States |
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